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Compound of Interest

Compound Name: Isocorydine hydrochloride

Cat. No.: B600508

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isocorydine hydrochloride, the hydrochloride salt of the aporphine alkaloid isocorydine, is a
compound of significant interest in pharmacological research. This document provides a
detailed overview of its chemical properties, supported by experimental data and
methodologies. It is intended to serve as a comprehensive resource for professionals in the
fields of scientific research and drug development.

Chemical and Physical Properties

Isocorydine hydrochloride is a derivative of isocorydine, an alkaloid found in various plant
species. The addition of hydrochloric acid to isocorydine forms the more stable and water-
soluble hydrochloride salt.

Molecular Formula and Weight

The fundamental chemical identity of isocorydine hydrochloride is defined by its molecular
formula and weight. These parameters are crucial for stoichiometric calculations in
experimental settings and for the characterization of the compound.
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Property Value Source

C20H24CINOa4 or C20H23NOa4 -

Molecular Formula 1[2]13

Hel [11[2][3]
Molecular Weight 377.87 g/mol [1][3]14]
Molecular Weight (Free Base) 341.4 g/mol [2][5][6]

Physical Characteristics

The physical properties of isocorydine hydrochloride are important for its handling, storage,
and formulation.

Property Value Source
Appearance Off-white solid powder [5]
_ _ 215-220 °C (with
Melting Point - [21[7]
decomposition)
Solubility Soluble in alcohol and DMSO [3114]
) o [0]/D = +180° (c=0.1in
Optical Activity [21[7]

methanol)

Experimental Protocols

Detailed experimental procedures are essential for the replication and validation of scientific
findings. The following sections outline methodologies that could be employed in the study of
isocorydine hydrochloride.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This protocol describes a general method for determining the purity of an isocorydine
hydrochloride sample.

Objective: To quantify the purity of isocorydine hydrochloride.
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Instrumentation:
e High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.
e C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA)

Isocorydine hydrochloride standard of known purity
Procedure:

* Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of acetonitrile
and water, both containing 0.1% TFA. A typical gradient might be 10-90% acetonitrile over 30
minutes.

» Standard Solution Preparation: Accurately weigh and dissolve the isocorydine
hydrochloride standard in the mobile phase to prepare a stock solution of known
concentration (e.g., 1 mg/mL). Prepare a series of dilutions from the stock solution to create
a calibration curve.

o Sample Preparation: Accurately weigh and dissolve the isocorydine hydrochloride sample
to be tested in the mobile phase to a concentration within the range of the calibration curve.

o Chromatographic Conditions:

Flow rate: 1.0 mL/min

[e]

[e]

Injection volume: 10 pL

o

Column temperature: 25 °C
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o Detection wavelength: 280 nm

e Analysis: Inject the standard solutions and the sample solution into the HPLC system.

o Data Processing: Integrate the peak areas of the chromatograms. Construct a calibration
curve by plotting the peak area versus the concentration of the standard solutions.
Determine the concentration of the sample solution from the calibration curve and calculate
the purity.

Logical Workflow and Data Representation

The following diagrams illustrate the logical workflow for characterizing a chemical compound
like isocorydine hydrochloride and a conceptual signaling pathway that could be
investigated.
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Figure 1: Workflow for Chemical Characterization
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Figure 1: Workflow for Chemical Characterization
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Figure 2: Conceptual Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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